Cas no 6847-24-1 (Cyclobuta[b]quinoxaline (8CI,9CI))

Cyclobuta[b]quinoxaline  (8CI,9CI) structure
6847-24-1 structure
Product name:Cyclobuta[b]quinoxaline (8CI,9CI)
CAS No:6847-24-1
MF:C10H6N2
MW:154.168041706085
CID:970804
PubChem ID:53470624

Cyclobuta[b]quinoxaline (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclobuta[b]quinoxaline (8CI,9CI)
    • cyclobuta[b]quinoxaline
    • 6847-24-1
    • DTXSID40703482
    • DB-264677
    • Inchi: InChI=1S/C10H6N2/c1-2-4-8-7(3-1)11-9-5-6-10(9)12-8/h1-6H
    • InChI Key: DLESZHBEKLWNRT-UHFFFAOYSA-N
    • SMILES: C1=CC2=NC3=CC=C3N=C2C=C1

Computed Properties

  • Exact Mass: 154.053098200g/mol
  • Monoisotopic Mass: 154.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 24.7Ų

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